Cas no 2228828-17-7 (1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2228828-17-7
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6437645
• PubChem ID: 165876422
• Update Time: 2025-10-29

1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol
• EN300-1741536
• 1-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol
• 2228828-17-7

• Inchi： 1S/C11H20N2O/c1-7(2)13-10(5)11(6-8(3)14)9(4)12-13/h7-8,14H,6H2,1-5H3
• InChI Key： AMWQUBKKDATYCH-UHFFFAOYSA-N
• SMILES： OC(C)CC1C(C)=NN(C(C)C)C=1C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol

Chemical Profile of 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2228828-17-7)

1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2228828-17-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The compound belongs to the pyrazole class, a scaffold widely recognized for its versatility in drug design due to its ability to modulate various biological pathways.

The molecular structure of 1-(propan-2-yl)-3,5-dimethylpyrazol-4-ylpropan-2-ol incorporates a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, a propyl group at the 1-position, and an alcohol functional group at the 2-position. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a promising candidate for further investigation in drug discovery programs. The presence of the propyl side chain and the hydroxyl group introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

In recent years, there has been growing interest in pyrazole derivatives due to their reported pharmacological properties. Studies have demonstrated that compounds featuring the pyrazole core can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 1-(propan-2-yloxy)-3,5-dimethylpyrazole suggests potential interactions with enzymes and receptors involved in these therapeutic areas. For instance, modifications at the 4-position of the pyrazole ring have been shown to influence binding to certain kinases and other signaling proteins.

One of the most compelling aspects of this compound is its synthetic accessibility. The pyrazole scaffold can be readily functionalized through various chemical transformations, allowing chemists to explore a wide range of derivatives. The use of 1-(propan-2-yloxy)-3,5-dimethylpyrazole as a building block could facilitate the development of novel analogs with enhanced pharmacokinetic profiles or improved target specificity. This flexibility is particularly valuable in medicinal chemistry efforts aimed at overcoming resistance or targeting understudied disease mechanisms.

The hydroxyl group at the 2-position of CAS No. 2228828-17-7 provides an opportunity for further derivatization through etherification, esterification, or glycosylation strategies. These modifications can alter the solubility, metabolic stability, and cell membrane permeability of the compound, which are critical factors in drug development. Additionally, the propyl side chain offers a handle for conjugation to other molecules or for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(propan-2-yloxy)-3,5-dimethylpyrazole. Molecular docking studies can predict how this compound might interact with biological targets such as protein kinases or ion channels. These simulations have become indispensable tools in modern drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted binding affinities and selectivity profiles.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The incorporation of CAS No. 2228828-17-7 into such libraries could yield novel therapeutic agents with unique mechanisms of action.

In conclusion,1-(propan-2-yloxy)-3,5-dimethylpyrazole (CAS No. 2228828-17-7) represents a structurally interesting compound with diverse synthetic possibilities and potential biological relevance. Its position within the expanding landscape of heterocyclic pharmaceuticals underscores its importance as a research tool and a candidate for further exploration in medicinal chemistry programs. As our understanding of biological pathways continues to grow, this molecule may find applications in treating conditions ranging from inflammation to cancer.